Cas no 845984-44-3 (2-3-(dimethylamino)propyl-1-(3-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 2-3-(dimethylamino)propyl-1-(3-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 845984-44-3
• MF: C₂₂H₂₁FN₂O₃
• MW: 380.412149190903
• CID: 5361738
• Update Time: 2025-05-21

2-3-(dimethylamino)propyl-1-(3-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 2-[3-(dimethylamino)propyl]-1-(3-fluorophenyl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• 2-3-(dimethylamino)propyl-1-(3-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C22H21FN2O3/c1-24(2)11-6-12-25-19(14-7-5-8-15(23)13-14)18-20(26)16-9-3-4-10-17(16)28-21(18)22(25)27/h3-5,7-10,13,19H,6,11-12H2,1-2H3
• InChI Key： AJFXVFHGHAFORN-UHFFFAOYSA-N
• SMILES： N1(CCCN(C)C)C(C2=CC=CC(F)=C2)C2C(=O)C3=CC=CC=C3OC=2C1=O

Additional information on 2-3-(dimethylamino)propyl-1-(3-fluorophenyl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Compound CAS No. 845984-44-3: 2-[3-(Dimethylamino)Propyl]-1-(3-Fluorophenyl)-1H,2H,3H,9H-Chromeno[2,3-c]Pyrrole-3,9-Dione

The compound with CAS No. 845984-44-3, named as 2-[3-(Dimethylamino)Propyl]-1-(3-Fluorophenyl)-1H,2H,3H,9H-Chromeno[2,3-c]Pyrrole-3,9-Dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of chromeno[2,3-c]pyrrole-dione derivatives, which are known for their unique structural features and potential biological activities. The molecule's structure incorporates a chromeno[2,3-c]pyrrole skeleton fused with a dione group and substituted with a dimethylamino propyl chain and a fluorophenyl group. These substituents contribute to its intriguing chemical properties and biological functionalities.

Recent studies have highlighted the importance of chromeno[2,3-c]pyrrole derivatives in drug discovery due to their ability to interact with various biological targets. The presence of the dimethylamino group introduces significant electron-donating effects, enhancing the compound's ability to engage in hydrogen bonding and other non-covalent interactions. This feature is particularly advantageous in medicinal chemistry for designing molecules with improved bioavailability and target affinity. Additionally, the fluorophenyl substituent imparts electronic modulation and enhances the compound's stability under physiological conditions.

The synthesis of this compound involves a multi-step process that typically includes Friedländer-type cyclization reactions or other advanced coupling methodologies. Researchers have optimized these methods to achieve high yields and excellent purity levels. The incorporation of the dimethylamino propyl chain requires precise control over reaction conditions to ensure proper stereochemistry and regioselectivity. Advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's structure and purity.

In terms of applications, this compound has shown promise in several areas of research. For instance, its ability to act as a fluorescent probe has been explored in bioimaging applications. The chromeno[2,3-c]pyrrole skeleton exhibits strong fluorescence under specific conditions, making it an ideal candidate for tracking cellular processes in real-time. Furthermore, preliminary studies suggest that this compound may possess anti-inflammatory and antioxidant properties due to its structural similarity to known bioactive compounds.

Recent advancements in computational chemistry have enabled researchers to predict the compound's pharmacokinetic properties using molecular docking studies. These studies reveal that the molecule has potential binding affinities for various protein targets associated with inflammatory diseases and oxidative stress. Such findings underscore its potential as a lead compound for drug development programs targeting chronic inflammatory conditions.

The toxicity profile of this compound has also been evaluated in preclinical models. Initial results indicate that it exhibits low cytotoxicity at therapeutic concentrations, which is a critical factor for its potential use in clinical settings. However, further studies are required to fully understand its long-term effects and safety profile.

In conclusion, the compound CAS No. 845984-44-3 represents a significant advancement in the field of organic synthesis and drug discovery. Its unique structural features and promising biological activities make it a valuable tool for researchers exploring novel therapeutic strategies. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing our understanding of chromeno[2,3-c]pyrrole derivatives in medicinal chemistry.